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Abstract

This document provides detailed application notes and protocols for the experimental
determination of the half-life of the radionuclide Neodymium-147 (*4’Nd). Neodymium-147 is a
beta-emitting isotope with a relatively short half-life, making it a subject of interest in various
research applications. Accurate determination of its half-life is crucial for dosimetry, waste
management, and the production of its daughter nuclide, Promethium-147, which has
applications in radioisotope thermoelectric generators and as a beta radiation source. This
guide outlines two primary methods for half-life determination: gamma-ray spectroscopy and
liquid scintillation counting. Detailed experimental workflows, data analysis procedures, and the
decay scheme of 14’Nd are presented.

Introduction

Neodymium-147 is a synthetic radioisotope of neodymium that undergoes beta decay to
Promethium-147 (*4’Pm).[1][2] Its half-life is approximately 10.98 days.[3] The decay process
involves the emission of beta particles and is accompanied by the release of gamma rays at
specific energies. The accurate measurement of the half-life of 14’Nd is essential for various
scientific and industrial applications. This document provides comprehensive protocols for
researchers to determine this fundamental nuclear property using common laboratory
equipment.
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Quantitative Data Summary

The decay characteristics of Neodymium-147 are summarized in the table below. This
information is critical for selecting the appropriate detection method and for the analysis of
experimental data.

Property Value Reference
Half-Life (T¥%) 10.98 + 0.01 days [3]

Decay Mode Beta (B~) Decay [1][2]
Daughter Nuclide Promethium-147 (**’Pm) [1112]

Beta Decay Energy (QB-) 896.0 + 0.9 keV

91.105 keV (27.9%)275.374
keV (0.80%)319.411 keV
Major Gamma-Ray Energies (1.95%)398.155 keV
(and Intensities) (0.87%)439.895 keV
(1.20%)531.016 keV
(13.1%)685.90 keV (0.81%)

[4]

Experimental Protocols

Two robust methods for determining the half-life of Neodymium-147 are detailed below. The
choice of method may depend on the available equipment and the specific activity of the 14’Nd

source.

Method 1: Gamma-Ray Spectroscopy

This method involves measuring the intensity of a characteristic gamma ray emitted during the
decay of 14’Nd over a period of time. The 531.016 keV gamma ray is often the preferred choice
due to its high intensity.[4]

3.1.1. Materials and Equipment

e Neodymium-147 source of known initial activity
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e High-Purity Germanium (HPGe) or Sodium lodide (Nal(Tl)) scintillation detector

e Multichannel Analyzer (MCA)

e Lead shielding for the detector

» Standard gamma-ray sources for energy and efficiency calibration (e.g., 1>2Eu, %°Co)
» Data acquisition and analysis software

3.1.2. Experimental Procedure

Detector Setup and Calibration:
o Position the detector within the lead shielding to minimize background radiation.

o Perform an energy calibration of the spectrometer using standard sources with well-known
gamma-ray energies covering the range of interest (including the 531.016 keV peak of
147Nd).

o Perform an efficiency calibration to determine the detector's efficiency at various energies.
o Sample Preparation and Placement:
o Prepare a point source of 14’Nd to ensure reproducible counting geometry.

o Place the *’Nd source at a fixed and reproducible distance from the detector. The
distance should be chosen to provide a sufficiently high count rate without causing
significant dead time in the detector system.

o Data Acquisition:

o Acquire a gamma-ray spectrum of the 14’Nd source for a predetermined counting time.
The counting time should be long enough to obtain good statistics in the 531.016 keV
photopeak but short enough to be considered a "snapshot" in the decay process.

o Record the start time and duration of the measurement.
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o Repeat the measurement at regular intervals (e.g., daily) for a period of at least two to
three half-lives (approximately 22 to 33 days). It is crucial to maintain the same counting
geometry for each measurement.

o Periodically acquire a background spectrum (without the 14’Nd source) to account for
environmental radioactivity.

3.1.3. Data Analysis

e For each acquired spectrum, determine the net counts (total counts minus background
counts) in the 531.016 keV photopeak.

» Correct the net counts for the dead time of the data acquisition system.

« Plot the natural logarithm of the corrected net count rate (counts per second) as a function of
time (in days).

» Perform a linear regression on the data points. The slope of the resulting straight line will be
equal to the negative of the decay constant (A).

o Calculate the half-life (T%2) using the following equation: T% = In(2) / -slope

Method 2: Liquid Scintillation Counting

This method measures the beta particles emitted during the decay of 14’Nd. It is particularly
suitable for pure beta emitters but can also be used for nuclides that emit both beta particles
and gamma rays.

3.2.1. Materials and Equipment

Neodymium-147 source in a solution compatible with the scintillation cocktail

Liquid Scintillation Counter (LSC)

Liguid scintillation vials

Liquid scintillation cocktail (e.g., a cocktail based on toluene or a safer, biodegradable
solvent containing PPO and POPOP scintillators).[5][6]
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» Pipettes for accurate volume measurements

e Quenched standards for efficiency correction (optional but recommended)

3.2.2. Experimental Procedure

e Instrument Setup:

o Turn on the LSC and allow it to stabilize.

o Set up the counting protocol, including the energy window for beta counting and the
desired counting time.

e Sample Preparation:

[¢]

Pipette a precise and small volume of the 14’Nd solution into a liquid scintillation vial.

[¢]

Add a larger, fixed volume of the liquid scintillation cocktail to the vial.

[e]

Cap the vial tightly and shake it vigorously to ensure a homogeneous mixture.

o

Prepare a background sample containing the same volume of scintillation cocktail but
without the 14’Nd source.

o Data Acquisition:

[¢]

Place the sample vial and the background vial in the LSC.

[e]

Start the counting sequence. The LSC will measure the counts per minute (CPM) for each
sample.

Record the initial CPM and the time of measurement.

[¢]

[e]

Repeat the measurement of the same sample at regular intervals (e.g., daily) for a period
of at least two to three half-lives.

3.2.3. Data Analysis
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e For each measurement, subtract the background CPM from the sample CPM to obtain the
net CPM.

« If quenching is a concern, use a quench correction curve to determine the disintegrations per
minute (DPM) from the CPM.

» Plot the natural logarithm of the net CPM (or DPM) as a function of time (in days).

» Perform a linear regression on the data points. The slope of the resulting straight line will be
equal to the negative of the decay constant (A).

o Calculate the half-life (T%2) using the equation: T¥ = In(2) / -slope

Visualizations

The following diagrams illustrate the experimental workflow and the decay scheme of
Neodymium-147.
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Caption: Experimental workflow for determining the half-life of Neodymium-147.
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Caption: Simplified decay scheme of Neodymium-147 to Promethium-147.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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